Cas no 54441-66-6 (tert-butyl 3-oxo-3-phenylpropanoate)

• Product Name: tert-butyl 3-oxo-3-phenylpropanoate
• CAS No: 54441-66-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 860419
• PubChem ID: 179643
• Update Time: 2025-06-28

tert-butyl 3-oxo-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-3-phenylpropanoate
• DTXSID90969596
• tert-butyl3-oxo-3-phenylpropanoate
• EN300-140860
• Z1706071191
• t-butyl benzoylacetate
• Benzoylacetic acid tert-butyl ester
• CS-0453553
• F78938
• Acetic acid, benzoyl-, tert-butyl ester
• DB-125988
• SCHEMBL768486
• tert-butyl 3-oxo-3-(phenyl)propanoate
• 54441-66-6
• AKOS027441807

• Inchi： 1S/C13H16O3/c1-13(2,3)16-12(15)9-11(14)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： PRTKMICNYGEWGB-UHFFFAOYSA-N
• SMILES： O(C(CC(C1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.063
• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 122.8°C
• Refractive Index: 1.502
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on tert-butyl 3-oxo-3-phenylpropanoate

tert-butyl 3-oxo-3-phenylpropanoate (CAS No. 54441-66-6)

tert-butyl 3-oxo-3-phenylpropanoate (CAS No. 54441-66-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, also referred to as tert-butyl phenylacetate, is a derivative of phenylacetic acid and is widely used as an intermediate in the synthesis of various bioactive molecules. Its unique structure, comprising a tert-butyl ester group and a phenyl-substituted ketone, makes it highly valuable in both academic research and industrial applications.

The chemical structure of tert-butyl 3-oxo-3-phenylpropanoate consists of a three-carbon chain with a ketone group at the central position, flanked by a phenyl group and a tert-butyl ester moiety. This configuration imparts the compound with excellent stability and reactivity, enabling it to participate in a wide range of organic reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of β-lactam antibiotics, where its ability to undergo nucleophilic acylation has proven invaluable.

From an industrial perspective, tert-butyl phenylacetate is employed in the production of fragrances and flavor compounds due to its pleasant aroma and compatibility with various solvents. Its application in the pharmaceutical industry is further bolstered by its ability to serve as a precursor for the synthesis of complex natural products, such as steroids and terpenoids. Researchers have also explored its potential in polymer chemistry, where it has been used to synthesize novel polyesters with enhanced thermal stability.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing tert-butyl 3-oxo-3-phenylpropanoate. For instance, enzymatic catalysis has been employed to achieve higher yields and reduce environmental impact. These innovations underscore the compound's adaptability and its importance in modern chemical research.

In conclusion, tert-butyl 3-oxo-3-phenylpropanoate (CAS No. 54441-66-6) stands out as a critical building block in organic synthesis, offering diverse applications across multiple disciplines. Its continued exploration in cutting-edge research ensures that this compound will remain at the forefront of chemical innovation for years to come.